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Compound of Interest

Compound Name: Antiquorin

Cat. No.: B1630679 Get Quote

This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Antiquorin. The following

procedures are designed to ensure the safe handling, use, and disposal of this compound,

minimizing exposure risks and ensuring a secure laboratory environment.

Compound Information and Hazard Assessment
Antiquorin is a diterpenoid isolated from the roots of Euphorbia fischeriana.[1][2] It has

demonstrated moderate cytotoxic activity against the human lung cancer 95-D cell line, with an

IC50 value of 34.5 µM.[1][3][4] Due to its cytotoxic nature, Antiquorin must be handled as a

hazardous compound. All personnel must be trained in handling potent compounds before

working with Antiquorin.
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Property Value Reference

Molecular Formula C20H28O3 [3][5]

Molecular Weight 316.43 g/mol [3]

CAS Number 125356-08-3 [1][3]

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate

[1][4]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and respiratory exposure.[6][7] The minimum

required PPE for handling Antiquorin in solid or solution form is outlined below.

Required PPE for Handling Antiquorin
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PPE Category Specification Purpose

Hand Protection

Double-gloving with nitrile

gloves tested for

chemotherapy drug handling.

[8]

Prevents skin contact and

absorption. Inner glove

remains on at all times; outer

glove is changed immediately

upon contamination.

Body Protection

Disposable, solid-front, cuffed

lab gown resistant to chemical

permeation.[8][9]

Protects skin and personal

clothing from contamination.

Eye Protection

Chemical splash goggles or a

full-face shield worn over

safety glasses.[9][10]

Protects eyes from splashes

and aerosols.

Respiratory Protection

A NIOSH-approved N95

respirator or higher, depending

on the procedure's

aerosolization risk.

Required when handling the

powder form outside of a

containment device or when

aerosolization is likely.

Foot Protection
Closed-toe, non-perforated

shoes.[7]
Protects feet from spills.

Operational Plan: Safe Handling Workflow
All manipulations of Antiquorin powder must be performed within a certified chemical fume

hood, biological safety cabinet, or a glove box to minimize inhalation exposure.[10] Liquid

handling of dilute solutions should also be performed in a fume hood.

Experimental Workflow for Safe Handling of Antiquorin
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Preparation Phase

Handling Phase (in Fume Hood)

Cleanup & Disposal Phase

1. Designate Work Area
in Fume Hood

2. Assemble All
Required PPE

3. Don PPE
(Gown, Inner Gloves, Goggles, Respirator)

4. Prepare Materials
(Spatula, Weigh Paper, Vials, Solvents)

5. Don Outer Gloves

6. Weigh Antiquorin Powder

7. Prepare Stock Solution

8. Aliquot for Experiment

9. Decontaminate Tools
& Surfaces

10. Dispose of Solid Waste
(Tips, Tubes, Weigh Paper)

11. Dispose of Liquid Waste

12. Doff PPE in Order
(Outer Gloves, Gown, Goggles, etc.)

13. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Antiquorin, from preparation to disposal.
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Experimental Protocol: Preparation of a 10 mM
Antiquorin Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Antiquorin in DMSO.

Preparation:

Designate a workspace within a chemical fume hood. Cover the work surface with

absorbent, plastic-backed paper.

Assemble all necessary equipment: analytical balance, weigh paper, spatula, vortex mixer,

and appropriate vials.

Don all required PPE as specified in the table above.

Weighing:

Tare the analytical balance with a piece of weigh paper.

Carefully weigh out 3.16 mg of Antiquorin powder (MW = 316.43 g/mol ).

Record the exact weight.

Solubilization:

Carefully transfer the weighed powder to a sterile 1.5 mL microcentrifuge tube.

Add 1.0 mL of sterile DMSO to the tube.

Cap the tube tightly and vortex until the solid is completely dissolved.

Storage:

Label the tube clearly with the compound name, concentration (10 mM), solvent (DMSO),

and date of preparation.

Parafilm the cap and store the stock solution at -80°C.
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Disposal Plan
All waste contaminated with Antiquorin is considered hazardous chemical waste and must be

disposed of accordingly.[11][12] Never dispose of Antiquorin waste down the drain or in the

regular trash.[12]

Antiquorin Waste Stream Management

Waste Type Collection Container Disposal Procedure

Solid Waste
Labeled, sealed plastic bag or

container for cytotoxic waste.

Includes contaminated gloves,

gowns, pipette tips, weigh

paper, and vials. Place the

sealed bag into the designated

hazardous waste bin for

incineration.

Liquid Waste

Labeled, leak-proof hazardous

waste container for halogen-

free organic solvents.

Includes stock solutions,

experimental media, and the

first rinse of any contaminated

glassware.[12] The container

must be kept closed except

when adding waste.

Sharps Waste
Puncture-resistant sharps

container.

Includes contaminated needles

and syringes. Do not recap,

clip, or crush needles.[8]

Glassware N/A

Reusable glassware must be

decontaminated. Soak in a 1N

NaOH or 10% bleach solution

for 24 hours, followed by three

rinses with a suitable solvent

(e.g., ethanol), and then a final

wash with soap and water. The

initial rinsate must be collected

as hazardous liquid waste.[12]
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Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Emergency Response Protocol

Incident Immediate Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with copious amounts of

soap and lukewarm water for at least 15

minutes.[8] Seek immediate medical attention.

Eye Contact

Immediately flush the eye(s) with an eyewash

station for at least 15 minutes, holding the

eyelids open.[8] Seek immediate medical

attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Spill

Evacuate the immediate area. If the spill is large

or outside of a containment device, alert

laboratory personnel and contact the

institutional Environmental Health and Safety

(EHS) office. For small spills within a fume

hood, cover with an appropriate absorbent

material, decontaminate the area with a suitable

agent (e.g., 10% bleach solution), and collect all

materials as hazardous waste.

Antiquorin Safety Logic Diagram
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Hazard Assessment

Control Measures

Desired Outcome

Antiquorin is Cytotoxic
(IC50 = 34.5 µM)

Engineering Controls
(Fume Hood)

 requires

Administrative Controls
(SOPs, Training)

 requires

Personal Protective Equipment
(Gloves, Gown, Goggles)

 requires

Safe Handling
& Minimized Exposure

 leads to

 leads to

 leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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